Cas no 104343-33-1 (b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl)
104343-33-1 structure
Product Name:b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
CAS No:104343-33-1
MF:C13H25NO10
MW:355.338305234909
CID:149970
PubChem ID:457676
Update Time:2025-04-19
b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
- (2R,3R,4S,5S)-2-(hydroxymethyl)-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-methoxyoxan-2-yl]piperidine-3,4,5-triol
- 7-O-BETA-D-GLUCOPYRANOSYL-ALPHA-HOMONOJIRIMYCIN
- MDL 25637
- methyl 1-C-[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidin-2-yl]-beta-D-glucopyranoside
- 7-O-Glucosyl-α-homonojirimycin
- 7-O-β-D-Glucopyranosyl-α-homonojirimycin
- 7-O-β-D-Glucopyranosyl-2,6-dideoxy-2,6-epimino-D-glycero-L-gulo-heptitol
- (2R)-2α-[(β-D-Glucopyranosyloxy)methyl]-6β-(hydroxymethyl)-3α,4β,5α-piperidinetriol
- 2,6-Dideoxy-2,6-imino-7-O-.beta.-D-glucopyranosyl-D-glycero-L-gulo-heptitol hydrochloride hydrate
- .BETA.-D-GLUCOPYRANOSIDE, ((2R,3S,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)-2-PIPERIDINYL)METHYL
- 2,6-DIDEOXY-2,6-IMINO-7-O-.BETA.-D-GLUCOPYRANOSYL-D-GLYCERO-L-GULO-HEPTITOL
- CHEMBL478209
- 2,6-Dideoxy-2,6-imino-7-O-(beta-D-glucopyranosyl)-D-glycero-L-gulo-heptitol
- NSC630254
- 7-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-HOMONOJIRIMYCIN
- MDL-25637
- (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
- BDBM50263042
- .beta.-D-glucopyranoside, [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl
- SCHEMBL305712
- PUGMWU0AL6
- Mdl-25,637
- PD183164
- 7-O-b-D-Glucopyranosyl-a-homonojirimycin
- UNII-PUGMWU0AL6
- 104343-33-1
- (2R,3R,4S,5S,6R)-2-(hydroxymethyl)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]piperidine-3,4,5-triol
- D-glycero-L-gulo-Heptitol, 2,6-dideoxy-7-O-beta-D-glucopyranosyl-2,6-imino-
- 2-(hydroxymethyl)-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]piperidine-3,4,5-triol
- NCI60_009803
- CHEMBL2010388
- PD183165
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- Inchi: 1S/C13H25NO10/c15-1-4-7(17)10(20)8(18)5(14-4)3-23-13-12(22)11(21)9(19)6(2-16)24-13/h4-22H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11+,12-,13-/m1/s1
- InChI Key: VCIPQQCYKMORDY-KBYFLBCBSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)N1)O)O)O
Computed Properties
- Exact Mass: 355.147846
- Monoisotopic Mass: 355.147846
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4.7
- Topological Polar Surface Area: 192
Experimental Properties
- Density: 1.68
- Boiling Point: 652.7°C at 760 mmHg
- Flash Point: 348.6°C
- Refractive Index: 1.654
- PSA: 192.33000
- LogP: -5.45290
b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
104343-33-1 (b-D-Glucopyranoside,[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-piperidinyl]methyl) Related Products
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